Ethyl 3-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanoate
Ethyl 3-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0781945
InChI:
InChI=1S/C14H13F3N2O2S2/c1-2-21-12(20)5-7-23-13-18-9(10-4-3-6-22-10)8-11(19-13)14(15,16)17/h3-4,6,8H,2,5,7H2,1H3
SMILES:
CCOC(=O)CCSC1=NC(=CC(=N1)C(F)(F)F)C2=CC=CS2
Molecular Formula:
C14H13F3N2O2S2
Molecular Weight:
362.4 g/mol
Ethyl 3-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanoate
CAS No.:
Cat. No.: VC0781945
Molecular Formula: C14H13F3N2O2S2
Molecular Weight: 362.4 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 3-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C14H13F3N2O2S2 |
|---|---|
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | ethyl 3-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanoate |
| Standard InChI | InChI=1S/C14H13F3N2O2S2/c1-2-21-12(20)5-7-23-13-18-9(10-4-3-6-22-10)8-11(19-13)14(15,16)17/h3-4,6,8H,2,5,7H2,1H3 |
| Standard InChI Key | HFLYAVURUOTEDT-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCSC1=NC(=CC(=N1)C(F)(F)F)C2=CC=CS2 |
| Canonical SMILES | CCOC(=O)CCSC1=NC(=CC(=N1)C(F)(F)F)C2=CC=CS2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator